Cas no 2138199-54-7 (tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate
• CAS No: 2138199-54-7
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6281349
• PubChem ID: 165744964
• Update Time: 2025-06-11

tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-705002
• tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate
• 2138199-54-7

• Inchi： 1S/C17H25ClN2O2/c1-11-7-12(9-13(18)8-11)15-10-14(5-6-19-15)20-16(21)22-17(2,3)4/h7-9,14-15,19H,5-6,10H2,1-4H3,(H,20,21)
• InChI Key： UKPLOQXYLGRZMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1CC(CCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate

tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate (CAS No. 2138199-54-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate (CAS No. 2138199-54-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely used in the development of drugs targeting various biological systems. The tert-butyl group and the piperidine ring contribute to its stability and bioavailability, making it an attractive candidate for further research and development.

The chemical structure of tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate is characterized by a piperidine ring substituted with a 3-chloro-5-methylphenyl group and a tert-butyl carbamate moiety. The presence of the chloro and methyl substituents on the phenyl ring imparts specific electronic and steric properties that can influence its binding affinity to target proteins. These structural features make it particularly suitable for studies involving receptor-ligand interactions and enzyme inhibition.

Recent research has highlighted the potential of tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

In addition to its anti-cancer properties, tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can effectively modulate serotonin and dopamine levels in the brain, which are crucial neurotransmitters involved in mood regulation. The ability to influence these neurotransmitter systems makes it a promising candidate for the treatment of mood disorders such as depression and anxiety.

The pharmacokinetic properties of tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate have also been studied extensively. Its high lipophilicity, conferred by the tert-butyl group, facilitates its absorption and distribution within the body. Furthermore, the compound exhibits good metabolic stability, which is essential for maintaining therapeutic concentrations over extended periods. These characteristics make it an ideal candidate for oral administration, enhancing patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing trials aim to further elucidate its pharmacological profile and determine its optimal dosing regimens for various indications.

In conclusion, tert-butyl N-[2-(3-chloro-5-methylphenyl)piperidin-4-yl]carbamate (CAS No. 2138199-54-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in areas such as cancer treatment and mental health disorders.